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Compound of Interest

Compound Name: Methaqualone-d4

CAS No.: 60124-85-8

Cat. No.: B12047555 Get Quote

Executive Summary
Methaqualone-d4 (2-Methyl-3-(2-methylphenyl)-4(3H)-quinazolinone-5,6,7,8-d4) is a

deuterated isotopologue of the sedative-hypnotic Methaqualone (Schedule I). It serves as a

critical Internal Standard (IS) for the quantification of Methaqualone in biological matrices

(blood, urine, hair) via GC-MS and LC-MS/MS.

While Methaqualone-d7 is the most common commercial Certified Reference Material (CRM),

Methaqualone-d4 remains a vital tool for specific fragmentation studies and orthogonal

validation. This guide outlines the rigorous specifications required for its use as a reference

material under ISO 17034 and ISO 17025 guidelines, ensuring metrological traceability and

analytical accuracy.

Part 1: Chemical & Physical Specifications
To function as a valid internal standard, Methaqualone-d4 must meet strict physiochemical

criteria to ensure it behaves identically to the analyte during extraction but remains spectrally

distinct.

Chemical Identity
Chemical Name: Methaqualone-d4[1][2][3][4][5][6][7]
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IUPAC Name: 2-Methyl-3-(2-methylphenyl)-4(3H)-quinazolinone-5,6,7,8-d4[2]

CAS Number: 60124-85-8[1][5]

Molecular Formula:

Molecular Weight: 254.32 g/mol (Calculated) vs. 250.30 g/mol (Native)

Mass Shift: +4 Da

Isotopic Labeling Architecture
Unlike Methaqualone-d3 (labeled on the tolyl methyl group) or Methaqualone-d7 (labeled on

both the ring and methyl group), Methaqualone-d4 is deuterated specifically on the

quinazolinone ring (positions 5, 6, 7, 8).

Significance: This ring deuteration is metabolically stable. Labels on alkyl side chains (like

the methyl group in d3) can sometimes be subject to metabolic exchange or kinetic isotope

effects (KIE) during enzymatic hydrolysis steps in sample prep. The aromatic ring label of d4

provides superior stability.

Specification Table: Reference Material Data
The following specifications represent the acceptance criteria for a high-purity Reference

Material (RM).
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Parameter Specification Method of Verification

Chemical Purity HPLC-UV (254 nm) / GC-FID

Isotopic Purity (d4) HR-MS / H-NMR

Isotopologue Distribution d0 < 0.5% SIM GC-MS Analysis

Appearance White to Off-White Solid Visual Inspection

Solubility
Soluble in Methanol,

Acetonitrile
Solubility Test

Melting Point 114–116 °C
DSC (Differential Scanning

Calorimetry)

Residual Solvent GC-Headspace

Part 2: Metrological Traceability & Uncertainty (ISO
17034)
For a material to be classified as a Certified Reference Material (CRM), it must be

accompanied by a property value, an associated uncertainty, and a statement of metrological

traceability.[8]

Homogeneity & Stability
Homogeneity: Validated by analyzing stratified random samples (n=10 minimum) from the

batch. The variance between bottles must be less than the method uncertainty.

Stability: Long-term stability (shelf life) and short-term stability (transport) must be assessed

via accelerated degradation studies (Arrhenius model). Methaqualone-d4 is stable for

years when stored at -20°C.

Uncertainty Budget
The Expanded Uncertainty (
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) is calculated using a coverage factor (

, 95% confidence) combining:

: Uncertainty of characterization (purity assessment).

: Uncertainty due to inhomogeneity.

: Uncertainty due to long-term stability.

Part 3: Analytical Application & Validation
The "Cross-Talk" Phenomenon
In Mass Spectrometry, the internal standard must not contribute signal to the analyte channel

(interference) and vice versa.

Native M+4 Contribution: Native Methaqualone (MW 250) has a natural isotopic abundance

at M+4 (due to

C,

N,

O) that is generally low (<0.2%). Therefore, a +4 Da shift is sufficient for concentrations up to
~2000 ng/mL.

Recommendation: For extremely high concentrations (>5000 ng/mL), Methaqualone-d7 (+7

Da) is preferred to completely eliminate isotopic overlap. For standard forensic ranges, d4 is

fully sufficient.

Experimental Workflow (Graphviz)
The following diagram illustrates the validated workflow for using Methaqualone-d4 in a

biological matrix extraction.
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Biological Specimen
(Urine/Blood 1 mL)

Spike Internal Standard
(Methaqualone-d4 @ 100 ng/mL)

Gravimetric Addition

Enzymatic Hydrolysis
(ß-glucuronidase, 60°C, 1h)

pH Adjust 5.0

Liquid-Liquid Extraction
(Hexane:Ethyl Acetate 9:1)

pH Adjust 9.0

Evaporate to Dryness
(N2 Stream @ 40°C)

Organic Layer

Reconstitute
(50 µL Ethyl Acetate)

GC-MS Analysis
(SIM Mode)

Inject 1 µL

Click to download full resolution via product page

Figure 1: Validated extraction workflow for Methaqualone quantitation using d4-IS. Note the pH

adjustment to 9.0 before extraction to ensure the drug is in its non-ionized basic form.

MS Acquisition Parameters (SIM Mode)
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To ensure specificity, the Mass Spectrometer should be operated in Selected Ion Monitoring

(SIM) mode.

Analyte
Target Ion
(Quant)

Qualifier Ion 1 Qualifier Ion 2 Retention Time

Methaqualone

(Native)
235

250 (Molecular

Ion)
233 12.45 min

Methaqualone-

d4 (IS)
239

254 (Molecular

Ion)
237 12.44 min

Mechanism: The base peak for Methaqualone is typically m/z 235 (loss of methyl group). For

d4, this shifts to m/z 239. The retention times must match within

(typically d4 elutes slightly earlier due to the deuterium isotope effect, but the difference is
negligible on standard capillary columns).

Part 4: Handling, Stability & Troubleshooting
Storage & Handling

Primary Storage: Store neat solid or ampouled solutions at -20°C (±5°C). Protect from light.

Working Solutions: Dilutions in Methanol are stable for 12 months at -20°C.

Sonicate: If material has precipitated in cold storage, sonicate the ampoule for 5 minutes at

room temperature before opening.

Troubleshooting Common Issues
Low IS Recovery: If d4 recovery is <50%, check the pH during extraction. Methaqualone is a

weak base (pKa ~2.5); extraction pH must be alkaline (> pH 8) to drive it into the organic

phase.

Peak Tailing: Methaqualone is prone to adsorption on active sites in the GC inlet. Replace

the liner and trim the column if tailing factors exceed 1.5.
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Interference: If m/z 239 shows a signal in a blank sample, check for "carryover" from a

previous high-concentration injection or solvent contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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